Cas no 3457-66-7 (3-bromoazepan-2-one)

3-Bromoazepan-2-one is a brominated lactam derivative featuring a seven-membered azepane ring, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive bromine substituent at the 3-position enables selective functionalization, making it valuable for constructing complex heterocyclic frameworks or modifying existing structures. The lactam moiety provides a stable yet modifiable scaffold, suitable for further transformations such as nucleophilic substitution or ring-opening reactions. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined structure and synthetic utility make it a practical choice for researchers exploring novel nitrogen-containing compounds.

3-bromoazepan-2-one structure

Product Name:3-bromoazepan-2-one

CAS No:3457-66-7

MF:C₆H₁₀BrNO

MW:192.05370092392

MDL:MFCD02683824

CID:839707

PubChem ID:11030635

Update Time:2025-05-20

3-bromoazepan-2-one Chemical and Physical Properties

Names and Identifiers

- 2H-Azepin-2-one, 3-bromohexahydro-
- LogP
- 3-bromo azepan-2-one
- 3-bromoazepan-2-one
- MDL： MFCD02683824
- Inchi： 1S/C6H10BrNO/c7-5-3-1-2-4-8-6(5)9/h5H,1-4H2,(H,8,9)
- InChI Key： ZOGNPJHCXKAYAJ-UHFFFAOYSA-N
- SMILES： BrC1C(NCCCC1)=O

Computed Properties

Exact Mass: 190.9946
Monoisotopic Mass: 190.994577
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.1
XLogP3: 1.2

Experimental Properties

Density: 1.465
Boiling Point: 320.694°C at 760 mmHg
Flash Point: 147.751°C
Refractive Index: 1.506
PSA: 29.1

3-bromoazepan-2-one Pricemore >>

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Chemenu	CM285891-5g	3-Bromoazepan-2-one	3457-66-7	97%	5g	$640	2021-06-09
Chemenu	CM285891-1g	3-Bromoazepan-2-one	3457-66-7	97%	1g	$***	2023-05-30
Apollo Scientific	OR346532-1g	3-Bromo-azepan-2-one	3457-66-7	95+%	1g	£132.00	2025-02-20
Apollo Scientific	OR346532-5g	3-Bromo-azepan-2-one	3457-66-7	95+%	5g	£412.00	2025-02-20
Apollo Scientific	OR346532-10g	3-Bromo-azepan-2-one	3457-66-7	95+%	10g	£544.00	2023-09-01
abcr	AB317099-1 g	3-Bromoazepan-2-one; 95%	3457-66-7		1 g	€212.00	2023-07-19
abcr	AB317099-5 g	3-Bromoazepan-2-one; 95%	3457-66-7		5 g	€531.90	2023-07-19
abcr	AB317099-10 g	3-Bromoazepan-2-one; 95%	3457-66-7		10 g	€811.00	2023-07-19
abcr	AB317099-25 g	3-Bromoazepan-2-one; 95%	3457-66-7		25 g	€1,249.30	2023-07-19
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13426-10g	3-bromoazepan-2-one	3457-66-7	95%	10g	$650	2023-09-07